Cas no 24416-64-6 (7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-5-methyl-)

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-5-methyl- structure
24416-64-6 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-5-methyl-
CAS No:24416-64-6
MF:C12H10O3
MW:202.206003665924
CID:262632
PubChem ID:146931
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-5-methyl-
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-5-methyl-
    • 5-methyl-2,3-dihydrofuro[3,2-g]chromen-7-one
    • 4-Methyl-4',5'-dihydropsoralen
    • DTXSID70179171
    • 24416-64-6
    • Inchi: 1S/C12H10O3/c1-7-4-12(13)15-11-6-10-8(2-3-14-10)5-9(7)11/h4-6H,2-3H2,1H3
    • InChI Key: ZQFUVTUXUFYERW-UHFFFAOYSA-N
    • SMILES: O1CCC2C=C3C(C)=CC(=O)OC3=CC1=2

Computed Properties

  • Exact Mass: 202.063
  • Monoisotopic Mass: 202.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.302
  • Boiling Point: 373°Cat760mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.607
  • PSA: 35.53

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